Cas no 1431965-34-2 (4-(3-Methylpiperidin-1-yl)phenylamine)

• Product Name: 4-(3-Methylpiperidin-1-yl)phenylamine
• CAS No: 1431965-34-2
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• CID: 2951204
• PubChem ID: 75530260
• Update Time: 2025-07-21

4-(3-Methylpiperidin-1-yl)phenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(3-甲基-哌啶-1-基)-苯基胺
• 4-(3-methylpiperidin-1-yl)aniline
• 4-(3-Methyl-piperidin-1-yl)-phenylamine
• [4-(3-methylpiperidin-1-yl)phenyl]amine
• 4-(3-methylpiperidin-1-yl)phenylamine
• HMS1704M06
• STK347164
• SB41742
• 4-(3-methylpiperidin-1-yl)aniline;hydrochloride
• 4-(3-Methylpiperidin-1-yl)aniline hydrochloride
• [4-(3-Methylpiperidin-1-yl)phenyl]amine hydrochloride
• MFCD25371214
• 1431965-34-2
• AKOS024398493
• 4-(3-Methylpiperidin-1-yl)phenylamine

• Inchi： 1S/C12H18N2.ClH/c1-10-3-2-8-14(9-10)12-6-4-11(13)5-7-12;/h4-7,10H,2-3,8-9,13H2,1H3;1H
• InChI Key： QLYOWEFTLKYZJD-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=CC(=CC=2)N)CCCC(C)C1

Computed Properties

• Exact Mass: 226.1236763Da
• Monoisotopic Mass: 226.1236763Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3

4-(3-Methylpiperidin-1-yl)phenylamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(3-Methylpiperidin-1-yl)phenylamine

Recent Advances in the Study of 4-(3-Methylpiperidin-1-yl)phenylamine (CAS: 1431965-34-2) in Chemical Biology and Pharmaceutical Research

The compound 4-(3-Methylpiperidin-1-yl)phenylamine (CAS: 1431965-34-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This aromatic amine, featuring a 3-methylpiperidine moiety, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects. Recent studies have explored its utility in drug discovery, particularly in the development of central nervous system (CNS) agents and anticancer therapies.

One of the most notable findings in recent literature is the compound's ability to modulate neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(3-Methylpiperidin-1-yl)phenylamine exhibited high affinity for dopamine D2 and serotonin 5-HT1A receptors, suggesting potential applications in treating neuropsychiatric disorders such as schizophrenia and depression. The structural flexibility of this compound allows for various modifications that can fine-tune receptor selectivity and pharmacokinetic properties.

In oncology research, 4-(3-Methylpiperidin-1-yl)phenylamine has shown promise as a scaffold for developing kinase inhibitors. A recent patent application (WO2023051234) disclosed novel compounds derived from this structure that effectively inhibit aberrant kinase activity in various cancer cell lines. The presence of the methylpiperidine group appears to enhance blood-brain barrier penetration, making these compounds particularly valuable for targeting CNS malignancies. Molecular docking studies have revealed that the amine group forms critical hydrogen bonds with kinase active sites, while the aromatic system contributes to hydrophobic interactions.

From a synthetic chemistry perspective, researchers have developed more efficient routes to produce 4-(3-Methylpiperidin-1-yl)phenylamine with improved yields and purity. A 2024 publication in Organic Process Research & Development described a novel catalytic system that reduces the number of synthetic steps from five to three while maintaining excellent enantioselectivity. This advancement is particularly important as it addresses previous challenges in large-scale production, potentially lowering the cost of drug development programs utilizing this intermediate.

The safety profile of 4-(3-Methylpiperidin-1-yl)phenylamine has also been systematically evaluated in recent preclinical studies. Toxicology assessments conducted under Good Laboratory Practice (GLP) conditions indicate that the compound shows favorable acute toxicity profiles in rodent models, with no observed adverse effects at therapeutic dose ranges. However, chronic toxicity studies suggest the need for careful monitoring of hepatic enzyme levels during prolonged administration, as mild elevations in liver transaminases were noted in some test subjects.

Looking forward, the versatility of 4-(3-Methylpiperidin-1-yl)phenylamine continues to inspire new research directions. Current investigations are exploring its potential in radiopharmaceutical applications, where the aromatic amine group could serve as a convenient site for radioisotope labeling. Additionally, computational studies are underway to predict novel bioactivities by leveraging machine learning models trained on existing structure-activity relationship data. These developments position 4-(3-Methylpiperidin-1-yl)phenylamine as a compound of enduring interest in medicinal chemistry and drug discovery pipelines.